Cas no 252056-70-5 (5-Amino-3-methylpyridine-2-carbonitrile)

5-Amino-3-methylpyridine-2-carbonitrile is a versatile heterocyclic compound featuring an amino group and a nitrile functionality on a pyridine scaffold. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The presence of both electron-donating (amino) and electron-withdrawing (nitrile) groups enhances its reactivity, enabling diverse functionalization pathways. This compound is characterized by high purity and stability, ensuring consistent performance in reactions such as cyclizations, substitutions, and coupling processes. Its well-defined molecular structure also facilitates applications in material science and coordination chemistry, where precise ligand design is critical.
5-Amino-3-methylpyridine-2-carbonitrile structure
252056-70-5 structure
Product Name:5-Amino-3-methylpyridine-2-carbonitrile
CAS No:252056-70-5
MF:C7H7N3
MW:133.150580644608
MDL:MFCD07375122
CID:67236
PubChem ID:21864566
Update Time:2025-06-13

5-Amino-3-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-3-methylpicolinonitrile
    • 5-AMINO-3-METHYLPYRIDINE-2-CARBONITRILE
    • 5-Amino-2-cyano-3-methylpyridine
    • 5-amino-3-methyl-2-pyridinecarbonitrile
    • 5-amino-3-methyl-pyridine-2-carbonitrile
    • 252056-70-5
    • MXGVUDGLKVQZPB-UHFFFAOYSA-N
    • A817706
    • AB41218
    • FT-0659347
    • DTXSID20619017
    • AKOS006286568
    • MFCD07375122
    • CS-0187097
    • SCHEMBL480098
    • 2-PYRIDINECARBONITRILE, 5-AMINO-3-METHYL-
    • DB-032019
    • 5-Amino-3-methylpyridine-2-carbonitrile
    • MDL： MFCD07375122
    • Inchi： 1S/C7H7N3/c1-5-2-6(9)4-10-7(5)3-8/h2,4H,9H2,1H3
    • InChI Key： MXGVUDGLKVQZPB-UHFFFAOYSA-N
    • SMILES： N1C=C(C=C(C)C=1C#N)N

Computed Properties

  • Exact Mass: 133.06400
  • Monoisotopic Mass: 133.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.7A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.184
  • Boiling Point: 370.308°C at 760 mmHg
  • Flash Point: 177.756°C
  • Refractive Index: 1.579
  • PSA: 62.70000
  • LogP: 1.42508

5-Amino-3-methylpyridine-2-carbonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-3-methylpyridine-2-carbonitrile Pricemore >>

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